Cas no 6076-55-7 ( )

• Product Name: &nbsp
• CAS No: 6076-55-7
• MF: C₂₁H₂₄N₂O₆
• MW: 400.425065994263
• CID: 953485
• PubChem ID: 429183
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[methyl(phenylmethoxycarbonyl)amino]-phenylmethoxycarbonylamino]acetate
• 1-(2-ETHOXY-2-OXOETHYL)-2-METHYL-1, BIS(PHENYLMETHYL) ESTER
• AC1L8MXA
• AG-G-20875
• CTK5B2213
• ETHYL 2-[(METHYL-PHENYLMETHOXYCARBONYL-AMINO)-PHENYLMETHOXYCARBONYL-AMINO]ACETATE
• NSC249987
• NSC-249987
• Dibenzyl 1-(2-ethoxy-2-oxoethyl)-2-methylhydrazine-1,2-dicarboxylate
• 6076-55-7
• DS-000689
• DTXSID10330360
•  

• Inchi： 1S/C21H24N2O6/c1-3-27-19(24)14-23(21(26)29-16-18-12-8-5-9-13-18)22(2)20(25)28-15-17-10-6-4-7-11-17/h4-13H,3,14-16H2,1-2H3
• InChI Key： VMLYOZLCSQBLHQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)OCC)N(C(=O)OCC1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 400.16352
• Monoisotopic Mass: 400.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 508.8°C at 760 mmHg
• Flash Point: 261.5°C
• Refractive Index: 1.565
• PSA: 85.38
• LogP: 3.37190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives